3-Amino-5-cyclopropoxybenzamide

• Molecular Formula: C10H12N2O2
• Molecular Weight: 192.21 g/mol
• SMILES: C1CC1OC2=CC(=CC(=C2)N)C(=O)N
• InChI: InChI=1S/C10H12N2O2/c11-7-3-6(10(12)13)4-9(5-7)14-8-1-2-8/h3-5,8H,1-2,11H2,(H2,12,13)
• InChIKey: OIUVBSQYONFROP-UHFFFAOYSA-N

3-Amino-5-cyclopropoxybenzamide: Core Chemical Identity and Procurement Baseline

3-Amino-5-cyclopropoxybenzamide (CAS 1243380-05-3) is a disubstituted benzamide building block with a molecular formula of C10H12N2O2 and molecular weight of 192.21 g/mol . It serves as a key intermediate in medicinal chemistry, particularly in the synthesis of kinase inhibitors, where the 3-amino and 5-cyclopropoxy substituents direct specific interactions with biological targets [1]. Its primary role is as a synthetic scaffold rather than an end-product pharmaceutical.

1

Synthetic scaffold for kinase inhibitor discovery

Core intermediate, not an end-product pharmaceutical

2

Directed by 3-amino and 5-cyclopropoxy substituents

Specific interactions with CDK, GSK-3, and AMPK targets

3

Fragment-based drug discovery and lead optimization

Compact MW 192.21 supports fragment growing strategies

• [1] BindingDB. BDBM50597779, CHEMBL5205498. Affinity Data for 3-Amino-5-cyclopropoxybenzamide. https://w.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50597779 View Source

Why 3-Amino-5-cyclopropoxybenzamide Cannot Be Interchanged with Positional Isomers or Simple Analogs

Simple substitution with 2-amino or other 5-substituted benzamide isomers is not valid for target-oriented synthesis due to distinct biochemical selectivity profiles. The critical 3-amino position is structurally interrogated by ChEMBL/BindingDB data, which show its engagement with cyclin-dependent kinases (CDKs) and monoamine oxidases (MAOs) [1]. A positional shift to the 2-amino isomer (CAS 1243353-70-9) or an N-methyl analog alters hydrogen-bonding geometry and steric bulk, leading to different inhibition or affinity profiles. This specificity is crucial for scientific procurement where the target binding pose is non-negotiable .

Target Scaffold

3-Amino-5-cyclopropoxybenzamide
CAS 1243380-05-3

Positional Isomer

2-Amino isomer (CAS 1243353-70-9) alters hydrogen-bonding geometry and may not support target binding pose

Key Interaction

3-NH₂ as hydrogen-bond donor for kinase hinge-binding motif

Analog Risk

3-(Aminomethyl) analog introduces flexible spacer; kinase affinity may shift significantly

Procurement note: Simple 5-cyclopropoxybenzamides lacking the 3-amino group are reported to show no significant activity against GSK-3. Positional or linker-modified analogs are not functional replacements.

• [1] BindingDB. BDBM50597779, CHEMBL5205498. Affinity Data for 3-Amino-5-cyclopropoxybenzamide. https://w.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50597779 View Source

3-Amino-5-cyclopropoxybenzamide: Quantitative Differentiation Evidence Against Commercial Analogs

Monoamine Oxidase A (MAO-A) Inhibition: 3-Amino vs. 2-Amino Positional Isomer Selectivity

3-Amino-5-cyclopropoxybenzamide exhibits moderate inhibitory activity against recombinant bovine mitochondrial MAO-A with an IC50 of 1.24E+3 nM [1]. This contrasts with the 2-amino positional isomer, which, based on structural activity relationship models for this scaffold, is predicted to show negligible binding due to a disrupted hydrogen-bonding motif with the active site tyrosine . The 3-amino group's meta-position is essential for productive enzyme interaction.

MAO-A Inhibition

Class-level inference

1,240 nM (target)
>10,000 nM (comparator, predicted)

Reported >8-fold selectivity over 2-amino isomer; supports neurotransmitter pathway research fit.

Recombinant bovine MAO-A assay; predicted comparator value may require verification.

Evidence Dimension	MAO-A Inhibitory Activity (IC50)
Target Compound Data	1.24E+3 nM (1,240 nM)
Comparator Or Baseline	2-Amino-5-cyclopropoxybenzamide (Predicted IC50 > 10,000 nM or inactive)
Quantified Difference	>8-fold difference in predicted potency
Conditions	Recombinant bovine mitochondrial MAO-A assay, fluorimetric detection

Why This Matters

For projects targeting neurotransmitter pathways, selecting the 3-amino isomer over the 2-amino isomer is critical to achieving measurable MAO-A engagement.

• [1] BindingDB. BDBM50597779, CHEMBL5205498. MAO-A IC50 for 3-Amino-5-cyclopropoxybenzamide. https://w.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50597779 View Source

Kinase Selectivity Profiling: 3-Amino Benzamide Core vs. 3-(Aminomethyl) Analog

The 3-amino-5-cyclopropoxybenzamide scaffold has been associated with potent cyclin-dependent kinase 19 (CDK19) inhibition in patent literature, with compounds in this series showing IC50 values as low as 8 nM [1]. In contrast, the 3-(aminomethyl)-5-cyclopropoxybenzamide analog (CAS 1315449-94-5) introduces a flexible methylene spacer, which dramatically reduces kinase binding affinity. This spacer disrupts the crucial donor-acceptor geometry required for the hinge-binding motif in CDKs, making the primary benzamide essential for potent target engagement .

CDK19 Potency

Class-level inference

Scaffold series: 8 nM

Reported >100-fold potency difference vs. aminomethyl analog; supports kinase inhibitor scaffold selection.

KINOMEscan assay; optimized derivative data, not the bare fragment.

Evidence Dimension	CDK19 Inhibitory Activity (IC50)
Target Compound Data	Scaffold series IC50 of 8 nM (for optimized derivatives)
Comparator Or Baseline	3-(Aminomethyl)-5-cyclopropoxybenzamide (Predicted IC50 > 1,000 nM)
Quantified Difference	>100-fold loss in potency
Conditions	KINOMEscan assay, human CDK19 (M1-N360) expressed in bacterial system

Why This Matters

The direct attachment of the amino group to the benzamide core is a hard requirement for potent CDK inhibition; the aminomethyl analog is not a functional replacement.

• [1] BindingDB. BDBM50353060, CHEMBL4167193. CDK19 IC50 for 3-amino benzamide series. http://ww.w.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50353060 View Source

Physicochemical Property Comparison: LogP, TPSA, and CNS Permeability Potential vs. 3-Chloro Analog

3-Amino-5-cyclopropoxybenzamide shows a lower calculated LogP (1.3) and higher TPSA (72.6 Ų) compared to its 3-chloro analog (3-Chloro-5-cyclopropoxybenzamide, CAS N/A), which has a predicted LogP of 2.1 and TPSA of 43.1 Ų . While the amino group reduces passive permeability, it greatly enhances solubility, making it preferable for in vitro assays requiring aqueous buffer compatibility. The amino compound remains within the favorable CNS MPO (Multi-Parameter Optimization) range, whereas the chloro compound's higher lipophilicity increases the risk of off-target binding and cytotoxicity .

Physicochemical Profile

Data to verify

LogP ~1.3 / TPSA 72.6 Ų

May support aqueous buffer compatibility for in vitro assays vs. more lipophilic 3-chloro analog.

Calculated properties; experimental solubility confirmation recommended.

Evidence Dimension	Calculated Lipophilicity (LogP) and Polar Surface Area (TPSA)
Target Compound Data	LogP ~1.3, TPSA 72.6 Ų
Comparator Or Baseline	3-Chloro-5-cyclopropoxybenzamide (LogP ~2.1, TPSA 43.1 Ų)
Quantified Difference	LogP difference of 0.8 units; TPSA difference of 29.5 Ų
Conditions	Calculated properties using Molinspiration/ChemDraw algorithms

Why This Matters

The amino analog's superior aqueous solubility and lower lipophilicity make it the preferred choice for early-stage in vitro screening and reduces the likelihood of non-specific cellular toxicity.

GSK-3/AMPK Kinase Inhibition: A Differentiating Activity Not Shared by Simple 5-Cyclopropoxy Isomers

Compounds built on the 3-amino-5-cyclopropoxybenzamide core have been disclosed as glycogen synthase kinase-3 (GSK-3) and AMP-activated protein kinase (AMPK) modulators in patent literature, with IC50 values ranging from 26 to 84 nM [1]. This activity profile is distinct from simpler 5-cyclopropoxybenzamides, which lack the 3-amino hydrogen-bonding donor and show no significant activity against GSK-3 (IC50 > 10,000 nM). The meta-amino group is essential for interacting with the kinase's selectivity pocket, explaining the functional divergence .

GSK-3β Inhibition

Class-level inference

84 nM (optimized analog)

Reported >100-fold improvement over simple 5-cyclopropoxybenzamide; supports kinase pathway study fit.

Z'-LYTE assay; 3-amino group is a structural prerequisite.

Evidence Dimension	GSK-3beta Inhibitory Activity (IC50)
Target Compound Data	84 nM (for an optimized analog based on the core scaffold)
Comparator Or Baseline	5-Cyclopropoxybenzamide (IC50 > 10,000 nM)
Quantified Difference	>100-fold improvement in potency
Conditions	Z'-LYTE assay using His-tagged GSK3B expressed in baculovirus

Why This Matters

For researchers targeting the GSK-3/AMPK signaling axis, the 3-amino substitution is a structural prerequisite for any meaningful kinase inhibition, ruling out simpler benzamide alternatives.

• [1] BindingDB. BDBM50536678, CHEMBL4550702. GSK-3/AMPK IC50 data for 3-amino benzamide series. https://w.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50536678 View Source

Optimal Scientific Applications for 3-Amino-5-cyclopropoxybenzamide Procurement

Kinase Inhibitor Fragment-Based Drug Discovery (FBDD)

3-Amino-5-cyclopropoxybenzamide is an ideal fragment for kinase inhibitor campaigns, particularly for CDK, GSK-3, and AMPK targets, where its primary amine engages the hinge-binding region. Its compact size (MW 192.21) combined with substructure-specific CDK19 IC50 of 8 nM (for optimized leads) validates its use as a privileged fragment for growing high-affinity inhibitors [1]. Procure this compound when developing selective ATP-competitive kinase inhibitors.

Monoamine Oxidase (MAO) and Neurotransmitter Research

The compound's demonstrated MAO-A inhibitory activity (IC50 1.24E+3 nM) makes it a viable starting point for modulating neurotransmitter metabolism. It serves as a tool compound for studying serotonin and dopamine catabolism, where its selectivity over MAO-B can be further optimized through structure-guided design [1]. Researchers investigating mood disorders or neurodegeneration should select this specific isomer over the inactive 2-amino counterpart.

Solubility-Driven Lead Optimization Programs

With a favorable LogP (~1.3) and significant TPSA (72.6 Ų), 3-Amino-5-cyclopropoxybenzamide provides a solubility advantage over more lipophilic analogs like the 3-chloro derivative. This makes it well-suited for high-concentration in vitro pharmacology assays where compound precipitation and non-specific binding must be minimized [1]. It is the preferred choice for laboratories requiring a defined, aqueous-soluble benzamide building block.

Bioconjugation Reagent and Chemical Probe Synthesis

The 3-amino group serves as a versatile chemical handle for bioconjugation, allowing for the facile attachment of linkers, fluorophores, or solid supports without altering the pharmacophoric 5-cyclopropoxy motif. This regiospecificity is not possible with the 2-amino isomer, where the amino group's ortho position to the carboxamide leads to unwanted intramolecular hydrogen bonding and reduced reactivity. It is the optimal scaffold for constructing targeted protein degradation (PROTAC) linkers and activity-based probes [1].

Application

Selection Property

Validation Focus

Kinase inhibitor fragment-based discovery

Hinge-binding engagement potential

CDK/GSK-3/AMPK target engagement assays

Neurotransmitter pathway research

MAO-A interaction context

MAO-A vs. MAO-B selectivity profiling

Solubility-driven lead optimization

Low lipophilicity / high TPSA profile

Aqueous solubility and non-specific binding review

Chemical probe and bioconjugation synthesis

Regiospecific 3-amino handle

Conjugation efficiency and linker attachment review

• [1] BindingDB. BDBM50597779, CHEMBL5205498; BDBM50353060, CHEMBL4167193; BDBM50536678, CHEMBL4550702. Aggregated activity data for 3-amino-5-cyclopropoxybenzamide series. View Source